3-(5-Methyltriazol-1-yl)aniline;dihydrochloride
Description
3-(5-Methyltriazol-1-yl)aniline;dihydrochloride, also known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. In
Scientific Research Applications
Neurokinin-1 Receptor Antagonists
Compounds structurally related to "3-(5-Methyltriazol-1-yl)aniline; dihydrochloride" have been explored for their potential as neurokinin-1 (NK1) receptor antagonists. For instance, a water-soluble, orally active h-NK(1) receptor antagonist demonstrated effectiveness in pre-clinical tests relevant to emesis and depression, highlighting the therapeutic potential of triazole derivatives in neuropsychiatric disorders (Harrison et al., 2001).
Antitubercular Activity
The synthesis and evaluation of novel N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl aniline derivatives revealed promising antitubercular activity. This research underscores the importance of aniline derivatives in developing new therapeutic agents against Mycobacterium tuberculosis, suggesting the potential applicability of related compounds in tuberculosis treatment (Dighe et al., 2012).
Ozonation of Anilines in Water Treatment
The study of the ozonation of anilines, including those with substituents similar to "3-(5-Methyltriazol-1-yl)aniline; dihydrochloride," provides insights into the degradation of aromatic amines in water treatment processes. Such research is vital for understanding the removal of contaminants from water, potentially improving water purification technologies (Tekle-Röttering et al., 2016).
Chemical Synthesis and Polymerization
The chemical synthesis and polymerization of aniline derivatives are significant for the development of novel materials with potential applications in electronics, coatings, and sensors. For example, the polymerization of aniline using periodic acid in acetonitrile has opened new avenues for conducting polymers, indicating the broader applicability of aniline derivatives in material science (Can et al., 2009).
Antimicrobial and Anticancer Properties
Research into aniline derivatives has also uncovered their potential in combating microbial infections and cancer. Synthesis and evaluation of novel 1,3,4 oxadiazole derivatives, including aniline components, have demonstrated significant biological activities, suggesting that compounds like "3-(5-Methyltriazol-1-yl)aniline; dihydrochloride" could be valuable in developing new antimicrobial and anticancer agents (Kavitha et al., 2016).
properties
IUPAC Name |
3-(5-methyltriazol-1-yl)aniline;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4.2ClH/c1-7-6-11-12-13(7)9-4-2-3-8(10)5-9;;/h2-6H,10H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLLPYOAVIPYDPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=NN1C2=CC=CC(=C2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Methyltriazol-1-yl)aniline;dihydrochloride | |
CAS RN |
2490404-40-3 |
Source
|
| Record name | 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2743966.png)
![3-(1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B2743976.png)
![2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(3-acetylphenyl)acetamide](/img/structure/B2743978.png)
![Sulfane;1,1,1-trifluoro-N-(13-oxo-10,16-diphenyl-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(23),2,8,10,15,17-hexaen-13-yl)methanesulfonamide](/img/structure/B2743979.png)
![2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]thio}-N-1,3-thiazol-2-ylacetamide](/img/structure/B2743984.png)
![2-(4-Benzoylbenzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B2743988.png)